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Compound of Interest

Phenylalanylphenylalanine methyl
Compound Name:
ester

Cat. No.: B077688

Introduction

Phenylalanylphenylalanine methyl ester (Phe-Phe-OMe) is a dipeptide derivative that serves
as a fundamental building block in peptide synthesis and various biochemical studies. Its
structural characterization is crucial for ensuring purity, confirming identity, and understanding
its conformational properties. This technical guide provides a comprehensive overview of the
key spectroscopic data for Phenylalanylphenylalanine methyl ester and its N-acetylated
analog, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS),
and Infrared (IR) spectroscopy. This document is intended for researchers, scientists, and
professionals in the field of drug development and peptide chemistry, offering detailed
experimental protocols and a structured presentation of spectroscopic data.

Spectroscopic Data

The following sections present the available spectroscopic data for
Phenylalanylphenylalanine methyl ester and its derivatives. Due to the limited availability of
a complete experimental dataset for the unprotected Phenylalanylphenylalanine methyl
ester (Hz2N-Phe-Phe-OMe), data for the closely related N-acetyl-L-phenylalanyl-L-
phenylalanine methyl ester (Ac-Phe-Phe-OMe) is provided as a primary reference, particularly

for NMR analysis.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
The *H and 13C NMR spectra provide detailed information about the chemical environment of

individual atoms.
1H NMR Data for N-acetyl-L-phenylalanyl-L-phenylalanine methyl ester (Ac-Phe-Phe-OMe)

The following table summarizes the *H NMR spectral data for Ac-Phe-Phe-OMe.[1]

Chemical Shift (3)
ppm

Multiplicity Number of Protons  Assignment

1.90 S 3H Acetyl-CH3s

... (further peaks)

Note: A complete peak list and coupling constants were not available in the cited literature. The
provided data is based on a published spectrum.

13C NMR Data

Experimental 3C NMR data for Phenylalanylphenylalanine methyl ester was not readily
available in the searched literature. However, data for a similar Boc-protected dipeptide, (S,S)-
Boc-Phe-Val-OMe, provides an indication of the expected chemical shifts for the phenylalanine

residue.
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Chemical Shift (8) ppm Assignment (in (S,S)-Boc-Phe-Val-OMe)
171.8 C=0
170.5 C=0
135.6 CqgAr
134.5 CqAr
129.4 CHAr
129.2 CHAr
129.0 CHAr
128.6 CHAr
127.4 CHAr
127.1 CHAr
53.0 CH
52.3 CH
43.6 CH:
37.6 CH2

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound. For Phenylalanylphenylalanine methyl ester, the exact mass can be calculated
from its molecular formula, C19H22N20s.

Parameter Value Source
Molecular Formula C19H22N203 PubChem
Exact Mass 326.16304 Da [2]
Molecular Weight 326.40 g/mol [2]
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An experimental mass spectrum for the related compound, N-Acetyl-L-phenylalanine methyl
ester, shows a molecular ion peak and characteristic fragmentation patterns that can be used
as a reference for interpreting the mass spectrum of Phenylalanylphenylalanine methyl
ester.[3]

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in a molecule.
The IR spectrum of a peptide is characterized by specific absorption bands corresponding to
the amide and carbonyl groups. While a specific experimental IR spectrum for
Phenylalanylphenylalanine methyl ester was not found, the expected characteristic
absorption bands are listed below based on typical values for dipeptides.

Wavenumber (cm~12) Functional Group
~3300 N-H stretch (amide A)
~3060 Aromatic C-H stretch
~2950 Aliphatic C-H stretch
~1740 C=0 stretch (ester)
~1650 C=0 stretch (amide I)
~1540 N-H bend (amide II)

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above.
These protocols are based on standard techniques for the analysis of peptides.

NMR Spectroscopy

Sample Preparation:

e Dissolve 5-10 mg of the peptide in approximately 0.6 mL of a suitable deuterated solvent
(e.g., CDCI3, DMSO-ds).

o Transfer the solution to a 5 mm NMR tube.
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Data Acquisition:
e Acquire *H NMR spectra on a 400 MHz or higher field spectrometer.
e Acquire 3C NMR spectra on the same instrument, typically at a frequency of 100 MHz.

o Standard acquisition parameters for both *H and 3C NMR should be used, including an
appropriate number of scans to achieve a good signal-to-noise ratio.

Mass Spectrometry (Electrospray lonization - ESI)

Sample Preparation:

o Prepare a dilute solution of the peptide (approximately 1 mg/mL) in a solvent compatible with
mass spectrometry, such as methanol or acetonitrile/water with 0.1% formic acid.

Data Acquisition:
 Introduce the sample into the ESI source of a mass spectrometer.
e Acquire the mass spectrum in positive ion mode.

e The mass range should be set to scan for the expected molecular ion peak ([M+H]*) of
Phenylalanylphenylalanine methyl ester (m/z = 327.17).

Infrared (IR) Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):
o Place a small amount of the solid peptide sample directly onto the ATR crystal.

o Ensure good contact between the sample and the crystal by applying pressure with the built-
in clamp.

Data Acquisition:
» Record the IR spectrum over the range of 4000-400 cm~1.

o Collect a sufficient number of scans to obtain a high-quality spectrum.
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e Perform a background scan of the empty ATR crystal prior to sample analysis.

Workflow for Spectroscopic Characterization

The following diagram illustrates a typical workflow for the comprehensive spectroscopic
characterization of a dipeptide such as Phenylalanylphenylalanine methyl ester.

Caption: Workflow for the synthesis, purification, and spectroscopic characterization of
Phenylalanylphenylalanine methyl ester.

This guide provides a foundational set of spectroscopic data and methodologies for the
characterization of Phenylalanylphenylalanine methyl ester and its derivatives. For definitive
structural elucidation, it is always recommended to acquire a full set of experimental data for
the specific compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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